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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trans-2-
Methylcyclopropanecarboxylic acid, a significant molecule in organic synthesis and

medicinal chemistry. This document details its chemical and physical properties, experimental

protocols for its synthesis, and its applications in the pharmaceutical industry.

Chemical and Physical Properties
trans-2-Methylcyclopropanecarboxylic acid is a colorless liquid. Its fundamental properties

are summarized in the table below, providing a quantitative look at its key characteristics.

Property Value Reference

Molecular Weight 100.12 g/mol [1][2]

Molecular Formula C₅H₈O₂ [1][2]

Density 1.027 g/mL at 25 °C

Boiling Point 190-191 °C at 745 mmHg

Refractive Index n20/D 1.439

CAS Number 6202-94-4 [1]
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Synthesis of trans-2-Methylcyclopropanecarboxylic
Acid
The synthesis of trans-2-Methylcyclopropanecarboxylic acid can be achieved through

several methods. The two most prominent approaches are Corey's cyclopropanation and the

Simmons-Smith reaction.[3]

2.1. Corey's Cyclopropanation

A scalable and stereoselective process for synthesizing trans-2-
Methylcyclopropanecarboxylic acid involves the reaction of ethyl crotonate with

dimethylsulfoxonium methylide, also known as Corey's ylide.[3] This method is often preferred

for electron-poor olefins.[3]

Experimental Protocol:

Preparation of Corey's Ylide: Dimethylsulfoxonium methylide is prepared from

trimethylsulfoxonium iodide or chloride and a base in a solvent like DMSO or THF at or

below room temperature.[3]

Cyclopropanation: The prepared ylide is then added to ethyl crotonate in DMSO at a

temperature of 80 °C under anhydrous conditions.[3] A design of experiment (DoE) can be

utilized to optimize reaction parameters for higher yields.[3]

Hydrolysis: The resulting ethyl trans-2-methylcyclopropane carboxylate can be directly

hydrolyzed by adding aqueous potassium hydroxide to the crude DMSO solution. This

reaction is typically complete within one hour at room temperature.[3]

Extraction: Following hydrolysis, the solution is acidified with HCl, and the final product,

trans-2-Methylcyclopropanecarboxylic acid, is extracted using a suitable solvent such as

MTBE, toluene, or isopropyl acetate.[3]
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Corey's Ylide Synthesis Workflow

2.2. Simmons-Smith Reaction

An alternative method for the synthesis of cyclopropanes is the Simmons-Smith reaction.[3]

This procedure involves treating an olefin with diiodomethane (CH₂I₂) and a zinc-copper

couple.[3]

Spectroscopic Data
The structural elucidation of trans-2-Methylcyclopropanecarboxylic acid is confirmed

through various spectroscopic techniques. Mass spectrometry and infrared spectroscopy are

commonly employed.

Spectroscopic Data Description

Mass Spectrum (Electron Ionization)
Provides information on the fragmentation

pattern and molecular weight of the compound.

Infrared (IR) Spectrum

Shows characteristic absorption bands for the

carboxylic acid functional group (O-H and C=O

stretching).

Applications in Drug Development
The 2-substituted-cyclopropanecarboxylic acid structure is a valuable pharmacophore found in

several biologically important compounds.[3] The inclusion of a cyclopropane ring in a molecule
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can significantly impact its pharmacological properties.

Cyclopropane rings are often incorporated into drug candidates to:

Improve Metabolic Stability: The strained ring system can be less susceptible to metabolic

degradation.

Enhance Potency: The rigid structure of the cyclopropane ring can lock the molecule into a

bioactive conformation, leading to stronger interactions with its biological target.

Increase Cell Permeability: Cyclopropanes can help drug molecules cross cellular

membranes more effectively.[4]

The unique triangular structure of cyclopropanes, composed of three carbon atoms, imparts

significant ring strain.[4] This inherent strain contributes to their unique reactivity and utility in

medicinal chemistry. The development of novel synthetic methods to create cyclopropanes is

an active area of research with the potential to lead to new therapeutic agents.[4]
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Role of Cyclopropanes in Drug Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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